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Compound of Interest

Compound Name: AtPCO4-IN-1

Cat. No.: B3836228 Get Quote

Technical Support Center: AtPCO4-IN-1
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers using AtPCO4-IN-1, a chemical inhibitor of Arabidopsis

thaliana PLANT CYSTEINE OXIDASE 4 (AtPCO4). This guide is intended for researchers,

scientists, and drug development professionals encountering unexpected results during their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is AtPCO4-IN-1 and what is its expected biological effect?

A1: AtPCO4-IN-1 is a small molecule inhibitor of the plant cysteine oxidase AtPCO4. AtPCO4

is a key enzyme in the N-degron pathway, which regulates the stability of Group VII Ethylene

Response Factor (ERF-VII) transcription factors in an oxygen-dependent manner. Under

normoxic (normal oxygen) conditions, AtPCO4 oxidizes the N-terminal cysteine residue of ERF-

VIIs, targeting them for degradation. By inhibiting AtPCO4, AtPCO4-IN-1 is expected to

stabilize ERF-VII proteins, even under normoxic conditions. This stabilization should lead to the

upregulation of hypoxia-responsive genes, mimicking a hypoxic response and potentially

enhancing tolerance to low-oxygen stress.[1]

Q2: What is the primary signaling pathway affected by AtPCO4-IN-1?

A2: AtPCO4-IN-1 primarily affects the Plant Cysteine Oxidase (PCO) branch of the N-degron

pathway. This pathway is a critical component of the plant's oxygen sensing and response

system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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